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Compound of Interest

Compound Name: (-)-Corey lactone diol

Cat. No.: B032873 Get Quote

Essential Safety and Handling Guide for (-)-
Corey Lactone Diol
This guide provides crucial safety and logistical information for the proper handling and

disposal of (-)-Corey lactone diol, a key intermediate in the synthesis of prostaglandins and

other pharmaceutical compounds.[1] Adherence to these procedures is vital for ensuring

laboratory safety and minimizing risks for researchers, scientists, and drug development

professionals.

Hazard Identification and Safety Data Summary
(-)-Corey lactone diol is classified as harmful if swallowed, causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[2] To the best of current knowledge, the

comprehensive toxicological properties have not been thoroughly investigated.[3]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed[2]

Skin

corrosion/irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation[2]

Serious eye

damage/eye irritation

(Category 2A)

GHS07 Warning
H319: Causes serious

eye irritation[2]

Specific target organ

toxicity, single

exposure (Category

3), Respiratory tract

irritation

GHS07 Warning
H335: May cause

respiratory irritation[2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for specific laboratory procedures to ensure

the appropriate level of protection.[4] The following PPE is recommended for handling (-)-
Corey lactone diol.
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Must conform to ANSI Z87.1

standards.[5] Safety glasses

are the minimum requirement.

[4][6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or heavy rubber

gloves).

Disposable nitrile gloves are

suitable for incidental contact.

[4][5] Gloves must be

inspected before use and

disposed of after

contamination.[4]

Body Protection Laboratory coat.

Should be fully buttoned to

cover as much skin as

possible.[4]

Respiratory Protection

Use in a well-ventilated area

such as a chemical fume hood.

[7] A NIOSH-approved

respirator may be necessary if

ventilation is inadequate or if

dusts are generated.[3]

The need for respiratory

protection should be

determined by a risk

assessment.

Operational and Disposal Plans
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[7] Facilities must be equipped with an

eyewash station and a safety shower.[3][8]

General Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety

Data Sheet (SDS) thoroughly.[9]

Weighing and Transfer: Handle (-)-Corey lactone diol as a solid. Avoid raising and

breathing dust.[3] Use a contained system or a fume hood for weighing and transferring the
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compound.

Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

Post-Handling: Wash hands and any exposed skin thoroughly after handling, even if gloves

were worn.[10] Clean the work area at the end of the procedure.[10]

Spill Management: In the event of a spill, the following steps should be taken:

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if

necessary.[11]

Assess the Spill: Determine the extent of the spill and whether it can be managed safely by

laboratory personnel.

Don PPE: Wear appropriate PPE, including respiratory protection, before attempting to clean

the spill.[11]

Contain and Clean:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[3][12]

Moisten a paper towel to wipe the area down after the bulk of the material is collected.[1]

[12]

Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed, labeled

hazardous waste container.[12]

Decontaminate: Clean the spill area with soap and water.[11]

Disposal Plan: All waste materials contaminated with (-)-Corey lactone diol should be treated

as hazardous waste.

Waste Collection: Collect waste (-)-Corey lactone diol and any contaminated materials

(e.g., gloves, absorbent paper) in a suitable, closed, and clearly labeled hazardous waste

container.[13][14]

Container Management: Ensure waste containers are compatible with the waste, in good

condition, and kept closed except when adding waste.[8]
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Disposal: Dispose of the hazardous waste in accordance with local, state, and federal

regulations.[3][8] Do not dispose of down the drain or in regular trash.[15]

Logical Workflow for PPE Selection
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Hazard and Task Assessment

Verification and Use

Review SDS for
(-)-Corey lactone diol

Identify Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Harmful if Swallowed

Evaluate Task:
- Weighing Solid

- Preparing Solution
- Transferring

Assess Exposure Potential:
- Dust Inhalation
- Skin Contact
- Eye Splash

Eye Protection:
Safety Goggles

Eye Splash Risk

Hand Protection:
Nitrile Gloves

Skin Contact Risk

Body Protection:
Lab Coat

General Protection

Respiratory Protection:
Fume Hood / Respirator

Dust Inhalation Risk

Don all selected PPE
before starting work

Inspect PPE for
damage before use

Proceed with
experimental work

Click to download full resolution via product page

Caption: PPE selection workflow for handling (-)-Corey lactone diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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